Cas no 12542-77-7 (Oxathiole (8CI,9CI))
Oxathiole (8CI,9CI) structure
Product Name:Oxathiole (8CI,9CI)
CAS No:12542-77-7
MF:C3H4OS
MW:88.1282596588135
CID:221768
PubChem ID:3080681
Update Time:2025-04-19
Oxathiole (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Oxathiole (8CI,9CI)
- Oxathiole
- 12542-77-7
- 1,3-oxathiole
- 2H-1,3-Oxathiole
- DTXSID60925129
-
- Inchi： 1S/C3H4OS/c1-2-5-3-4-1/h1-2H,3H2
- InChI Key： OHOXMCCFSFSRMD-UHFFFAOYSA-N
- SMILES： S1C=COC1
Computed Properties
- Exact Mass: 87.99832
- Monoisotopic Mass: 87.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 50.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- Density: 1.215
- Boiling Point: 150.7°C at 760 mmHg
- Flash Point: 45°C
- Refractive Index: 1.552
- PSA: 9.23
Oxathiole (8CI,9CI) Related Literature
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Jia-Yan Liu,Hao Zhang,Bao-Ming Feng,Bo Jiang,Shu-Liang Wang,Shu-Jiang Tu Org. Biomol. Chem. 2012 10 5036
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2. Benzoyl-substituted thiirans and oxathioles. The synthesis and properties of 2-benzoyl-5-phenyl-1,3-oxathioleUlla Jacobsson Kempe,Tomas Kempe,Torbj?rn Norin J. Chem. Soc. Perkin Trans. 1 1978 1547
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3. Reaction of dicyano epoxides with thiocyanate ion: route to α-thiocyanato derivatives or to 2-acetylimino-1,3-oxathioles and X-ray crystal structure of 2-acetylimino-4-(4-tolyl)-1, 3-oxathiole-5-carbonitrileAlenka Majcen Le Maréchal,Albert Robert,Ivan Leban J. Chem. Soc. Perkin Trans. 1 1993 351
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4. 309. Benz-1 : 3-oxathioles, benz-1 : 4-oxathien, and αω-bisarylthioalkanesDouglas Greenwood,Herbert A. Stevenson J. Chem. Soc. 1953 1514
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5. A new method of generation of bismuthonium ylides and their efficient trapping with sulphenesTakuji Ogawa,Toshihiro Murafuji,Hitomi Suzuki J. Chem. Soc. Chem. Commun. 1989 1749
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